N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C17H21N3O3/c1-22-14-10-6-5-9-13(14)17-20-19-16(23-17)11-15(21)18-12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H,18,21)
• InChI Key: VNOCNOVBIVVIMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)CC(=O)NC3CCCCC3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide: is a synthetic organic compound that belongs to the class of oxadiazoles Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions:

The synthesis of N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide typically involves the following steps:

• Formation of the Oxadiazole Ring:

  • The oxadiazole ring can be synthesized by cyclization reactions involving hydrazides and carboxylic acids or their derivatives. For instance, 2-methoxybenzohydrazide can react with acetic anhydride to form the oxadiazole ring.

• Acylation:

  • The resulting oxadiazole compound can then be acylated with cyclohexylamine to introduce the N-cyclohexyl group. This step often requires the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the reaction.

Industrial Production Methods:

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing batch or continuous flow reactors to optimize yield and purity. The use of automated systems and stringent quality control measures ensures consistency and scalability.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation:

  • The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of phenolic derivatives.

• Reduction:

  • Reduction reactions can target the oxadiazole ring, potentially opening the ring and forming amine derivatives.

• Substitution:

  • Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring, allowing for the introduction of various substituents.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Halogenating agents like bromine or chlorine, followed by nucleophiles such as amines or thiols.

Major Products:

• Oxidation can yield phenolic compounds.
• Reduction can produce amine derivatives.
• Substitution can introduce various functional groups, enhancing the compound’s reactivity and potential applications.

Scientific Research Applications

Chemistry:

Catalysis: The compound can act as a ligand in coordination chemistry, forming complexes with transition metals that can be used as catalysts in organic reactions.

Biology and Medicine:

Pharmacology: Due to its structural similarity to known bioactive molecules, it may exhibit pharmacological activities such as anti-inflammatory, antimicrobial, or anticancer properties

Industry:

Materials Science: The compound’s stability and reactivity make it suitable for use in the development of new materials, such as polymers and coatings with specific properties.

Mechanism of Action

The exact mechanism of action for N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The oxadiazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

• N-cyclohexyl-2-[5-(2-methoxyphenyl)-2H-tetrazol-2-yl]acetamide
• N-cyclohexyl-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-2-yl]acetamide

Uniqueness:

• The presence of the 1,3,4-oxadiazole ring distinguishes it from other regioisomers, potentially offering different reactivity and biological activity profiles. The methoxyphenyl group also contributes to its unique electronic and steric properties, influencing its interactions and stability.

This compound’s unique structure and versatile reactivity make it a valuable subject of study in various scientific fields, promising new applications and insights.